Cas no 52395-99-0 (Belarizine)

• Product Name: Belarizine
• CAS No: 52395-99-0
• MF: C₂₄H₂₆N₂O
• MW: 358.476046085358
• CID: 56225
• PubChem ID: 184842
• Update Time: 2025-04-18

Belarizine Chemical and Physical Properties

Names and Identifiers

• Belarizine
• 4-Benzhydryl-1-(4-hydroxybenzyl)piperazin
• 4-[[4-[Di(phenyl)methyl]piperazin-1-yl]methyl]phenol
• 4-(4-benzhydryl-piperazin-1-ylmethyl)-phenol
• 4-Diphenylmethyl-1-(4-hydroxybenzyl)piperazine
• Alpha-(4-(Diphenylmethyl)-1-piperazinyl)-p-cresol
• N-benzhydryl-N'-p-hydroxybenzyl-piperazine
• CHEMBL2106703
• 4-(4-Benzhydryl-1-piperazinylmethyl)phenol
• SCHEMBL2108057
• Belarizine [INN]
• .ALPHA.-(4-(DIPHENYLMETHYL)-1-PIPERAZINYL)-P-CRESOL
• C4W7I532MX
• FT-0738108
• Q27275191
• 3-Bromoindole-5-carboxylicAcid
• 4-[(4-benzhydrylpiperazin-1-yl)methyl]phenol
• NS00122770
• Belarizina
• alpha-(4-(Diphenylmethyl)-1-piperazinyl-p-cresol
• UNII-C4W7I532MX
• 52395-99-0
• Belarizinum
• AKOS040750720
• DTXSID70866256
• 4-((4-benzhydrylpiperazin-1-yl)methyl)phenol
• alpha-(4-Diphenylmethyl)-1-piperazinyl-p-cresol

• Inchi： 1S/C24H26N2O/c27-23-13-11-20(12-14-23)19-25-15-17-26(18-16-25)24(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-14,24,27H,15-19H2
• InChI Key： KBSZKZDILXBWMX-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 358.20500
• Monoisotopic Mass: 358.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2
• XLogP3: 4.4

Experimental Properties

• Color/Form: Solid powder
• Density: 1.165
• Boiling Point: 500.4°Cat760mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.635
• PSA: 26.71000
• LogP: 4.17520

Belarizine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).